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Compound of Interest

Compound Name: Dimethyl isopropylidenemalonate

Cat. No.: B141032 Get Quote

This guide provides a comprehensive technical framework for the safe handling, emergency

response, and compliant disposal of dimethyl isopropylidenemalonate and its associated

waste streams. Designed for researchers, scientists, and drug development professionals, this

document synthesizes regulatory standards with practical, field-proven insights to ensure

laboratory safety and environmental responsibility.

Compound Identification and Properties
Dimethyl isopropylidenemalonate (CAS No: 22035-53-6) is a versatile intermediate in

chemical synthesis, particularly in the pharmaceutical industry for preparing inhibitors of

indoleamine 2,3-dioxygenase (IDO) for potential cancer treatments.[1][2] It is a colorless oil

with a faint, ester-like odor.[1][3] Understanding its properties is the foundation of its safe

management.

Table 1: Physicochemical Properties of Dimethyl Isopropylidenemalonate
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Property Value Source(s)

Molecular Formula C₈H₁₂O₄ [1][2]

Molecular Weight 172.18 g/mol [1][2]

Appearance Colorless Oil [1][2]

Boiling Point 179 °C [1][2]

Flash Point 76 °C [1][2][4]

Density ~1.070 g/cm³ [1][2]

Solubility

Sparingly soluble in water;

Soluble in acetone, chloroform,

dichloromethane, ethyl

acetate.[1][2][3]

Storage
Store under inert gas (Nitrogen

or Argon) at 2-8°C.[1][2]

Frequently Asked Questions (FAQs): Safe Handling
and Storage
This section addresses common queries regarding the routine handling and storage of

dimethyl isopropylidenemalonate to prevent incidents before they occur.

Q1: What are the primary hazards I should be aware of when working with dimethyl
isopropylidenemalonate?

A1: The primary hazards are its combustible nature and its potential to cause serious eye

irritation.[4][5] Although its flash point of 76°C classifies it as a combustible liquid rather than

flammable, it can form explosive mixtures with air upon intense heating.[5] Direct contact with

eyes can result in serious irritation.[5] Always consult the Safety Data Sheet (SDS) before use.

Q2: What personal protective equipment (PPE) is required for handling this compound?

A2: Standard laboratory PPE is mandatory. This includes:
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Eye Protection: Safety glasses with side shields or chemical goggles are essential to protect

against splashes that can cause serious eye irritation.[5]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and inspect them

before use.[6]

Body Protection: A standard laboratory coat should be worn. Ensure it is buttoned to provide

maximum coverage.

Ventilation: All handling of dimethyl isopropylidenemalonate should be performed in a

well-ventilated area, preferably within a certified chemical fume hood.[7][8]

Q3: What are the ideal storage conditions for dimethyl isopropylidenemalonate?

A3: To maintain chemical integrity and safety, store the compound in a tightly closed container

under an inert atmosphere (nitrogen or argon) in a refrigerator at 2-8°C.[1][2] It should be

stored away from heat, open flames, and strong oxidizing agents.[5][9]

Q4: Can I store it on an open lab bench?

A4: No. Due to its combustible nature and to maintain its stability, it must be stored in a

designated, cool, and well-ventilated chemical storage area, away from incompatible materials.

[5][6] Open bench storage increases the risk of accidental spills and exposure to ignition

sources.

Emergency Troubleshooting: Spill and Exposure
Response
Immediate and correct response to spills and exposures is critical. This section provides step-

by-step protocols for emergency situations.

Spill Response Protocol
The response to a spill depends on its size and location. The following flowchart and protocols

will guide your actions.
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Spill of Dimethyl
Isopropylidenemalonate Occurs

Assess Spill Volume & Location

Is it a MINOR spill?
(<100 mL, contained in fume hood,

no ignition sources)

MAJOR SPILL
(>100 mL, outside hood, potential

for ignition or environmental release)

No

Alert personnel in the immediate area.
Control ignition sources.

Yes

EVACUATE the area immediately.
Alert supervisor & EHS.

Don appropriate PPE:
- Goggles & Face Shield

- Nitrile Gloves (double-glove)
- Lab Coat

Contain the spill with an inert
absorbent material (e.g., vermiculite,
sand, or commercial sorbent pads).

Carefully collect absorbed material
using non-sparking tools.

Place in a labeled, sealable container
for hazardous waste.

Decontaminate the spill area with a
suitable solvent (e.g., ethanol) followed

by soap and water.

Dispose of all contaminated materials
(absorbent, PPE) as hazardous waste.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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